Cas no 164648-51-5 (1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-)

1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)- structure
164648-51-5 structure
Product Name:1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-
CAS No:164648-51-5
MF:C16H15NO2
MW:253.295804262161
CID:1343872
PubChem ID:23301881
Update Time:2025-04-20

1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-
    • DB-409181
    • 164648-51-5
    • CS-0255243
    • 2-benzylisoindoline-5-carboxylic acid
    • HKP0287
    • SCHEMBL8122252
    • Inchi: 1S/C16H15NO2/c18-16(19)13-6-7-14-10-17(11-15(14)8-13)9-12-4-2-1-3-5-12/h1-8H,9-11H2,(H,18,19)
    • InChI Key: QNUOZOFEABCOGU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)CN(CC1C=CC=CC=1)C2)=O

Computed Properties

  • Exact Mass: 253.11035
  • Monoisotopic Mass: 253.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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